N1-(2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(4-ethylpiperazin-1-yl)-2-pyridin-3-ylethyl]-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C23H31N5O3/c1-3-27-11-13-28(14-12-27)21(19-5-4-10-24-16-19)17-26-23(30)22(29)25-15-18-6-8-20(31-2)9-7-18/h4-10,16,21H,3,11-15,17H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key: WUEVTZYSYFSWTO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(CNC(=O)C(=O)NCC2=CC=C(C=C2)OC)C3=CN=CC=C3
• Molecular Formula: C23H31N5O3
• Molecular Weight: 425.5 g/mol

Description

N1-(2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C23H31N5O3 and its molecular weight is 425.533. The purity is usually 95%.
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Scientific Research Applications

• Crystal and Molecular Structure Analysis The compound has been explored in the context of crystal and molecular structure analysis. In a study, the compound exhibited strong dipolar carbonyl–carbonyl interaction in its packing arrangement, which is significant for understanding molecular interactions (Zugenmaier, 2013).

• Synthesis and Characterization in Coordination Chemistry Research has also focused on the synthesis and characterization of this compound, particularly in the context of coordination chemistry. One study discussed the synthesis of this compound in relation to vanadium complexes, shedding light on its potential applications in this field (Maass et al., 2016).

• Potential Memory Enhancement Effects There has been investigation into the effects of derivatives of this compound on memory enhancement. One such study explored its impacts on the ability of memory in mice, indicating potential applications in neuroscience and pharmacology (Li Ming-zhu, 2008).

• Investigation as Antiallergic Agents The compound's derivatives have been examined for their potential as antiallergic agents. This research explored the synthesis and effectiveness of N-(pyridin-4-yl)-(indol-3-yl)acetamides, related to the compound , highlighting its relevance in allergy treatment research (Menciu et al., 1999).

• Applications in Fluorescence and Anticancer Activity Studies have also delved into the fluorescence properties and anticancer activity of Co(II) complexes involving derivatives of this compound. This suggests potential uses in cancer research and treatment (Vellaiswamy & Ramaswamy, 2017).